Cas no 68845-22-7 (sodium 1-hydroxy-3,7-dimethyloctanesulphonate)

sodium 1-hydroxy-3,7-dimethyloctanesulphonate structure
68845-22-7 structure
Product Name:sodium 1-hydroxy-3,7-dimethyloctanesulphonate
CAS No:68845-22-7
MF:C10H21NaO4S
MW:260.326113462448
CID:972283
PubChem ID:23668756
Update Time:2025-04-19

sodium 1-hydroxy-3,7-dimethyloctanesulphonate Chemical and Physical Properties

Names and Identifiers

    • sodium 1-hydroxy-3,7-dimethyloctanesulphonate
    • 1-Octanesulfonic acid, 1-hydroxy-3,7-dimethyl-, monosodium salt
    • 1-Octanesulfonic acid, 1-hydroxy-3,7-dimethyl-, sodium salt (1:1)
    • Citronellal bisulfite, hydrogenated, neutralized
    • sodium 1-hydroxy-3,7-dimethyloctane-1-sulfonate
    • VGP7P67H2S
    • 68845-22-7
    • Sodium 1-hydroxy-3,7-dimethyloctanesulfonate
    • EINECS 272-456-0
    • NS00062007
    • DTXSID40887514
    • VEXXEVGEYIMTSB-UHFFFAOYSA-M
    • Inchi: 1S/C10H22O4S.Na/c1-8(2)5-4-6-9(3)7-10(11)15(12,13)14;/h8-11H,4-7H2,1-3H3,(H,12,13,14);/q;+1/p-1
    • InChI Key: VEXXEVGEYIMTSB-UHFFFAOYSA-M
    • SMILES: S(C(CC(C)CCCC(C)C)O)(=O)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 260.10593
  • Monoisotopic Mass: 260.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 259
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.8A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 77.43
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